Cas no 2228388-87-0 (2-(1H-indazol-3-yl)propanal)

• Product Name: 2-(1H-indazol-3-yl)propanal
• CAS No: 2228388-87-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 6198097
• PubChem ID: 165756403
• Update Time: 2025-05-25

2-(1H-indazol-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indazol-3-yl)propanal
• EN300-1803905
• 2228388-87-0

• Inchi： 1S/C10H10N2O/c1-7(6-13)10-8-4-2-3-5-9(8)11-12-10/h2-7H,1H3,(H,11,12)
• InChI Key： QSEYNBXRVRHUCU-UHFFFAOYSA-N
• SMILES： O=CC(C)C1=C2C=CC=CC2=NN1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1H-indazol-3-yl)propanal

Comprehensive Overview of 2-(1H-indazol-3-yl)propanal (CAS No. 2228388-87-0): Properties, Applications, and Research Insights

The compound 2-(1H-indazol-3-yl)propanal (CAS No. 2228388-87-0) is a specialized organic molecule featuring an indazole core linked to a propanal moiety. This structure endows it with unique chemical properties, making it a subject of interest in pharmaceutical and material science research. Its molecular formula and structural features have been extensively studied to explore potential applications in drug discovery and synthetic chemistry.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of heterocyclic compounds like 2-(1H-indazol-3-yl)propanal. Researchers are increasingly focusing on its bioactive potential, particularly in modulating enzyme activity or serving as a building block for more complex molecules. The compound’s CAS registry number (2228388-87-0) ensures precise identification in global databases, facilitating collaborative studies.

From a synthetic chemistry perspective, 2-(1H-indazol-3-yl)propanal offers versatility due to its reactive aldehyde group and aromatic indazole ring. These functional groups enable participation in condensation reactions, nucleophilic additions, and other key transformations. Such reactivity aligns with the growing demand for sustainable synthesis methods, a hot topic in green chemistry forums.

In the context of user-searched queries, common questions include: "What are the spectroscopic characteristics of 2-(1H-indazol-3-yl)propanal?" or "How is CAS 2228388-87-0 utilized in medicinal chemistry?" Addressing these, studies confirm its distinct NMR and IR spectra, while its role in lead optimization is under investigation for therapeutic targets like kinases.

Another area of interest is the compound’s stability and storage conditions. Proper handling of 2-(1H-indazol-3-yl)propanal requires inert atmospheres to prevent oxidation of the aldehyde group—a detail frequently overlooked in early-stage research. This aligns with broader discussions on compound degradation and long-term storage solutions in scientific communities.

Emerging applications of 2-(1H-indazol-3-yl)propanal also extend to material science, where its π-conjugated system contributes to organic semiconductors development. This intersects with the surge in flexible electronics research, a trending topic in nanotechnology circles.

To summarize, 2-(1H-indazol-3-yl)propanal (CAS No. 2228388-87-0) exemplifies the convergence of pharmaceutical innovation and advanced material design. Its multifaceted utility underscores the importance of structural optimization and interdisciplinary collaboration in modern chemistry.